Cas no 58-55-9 (Theophylline)

Theophylline is a xanthine derivative with bronchodilatory and cardiovascular effects. It is commonly used in the management of chronic obstructive pulmonary disease (COPD) and asthma. Theophylline's key advantages include its ability to relax bronchial smooth muscle, reduce airway inflammation, and improve oxygenation. It also has a moderate diuretic effect and can enhance myocardial contractility. Theophylline's pharmacokinetics allow for once-daily dosing in many patients, offering convenience and cost-effectiveness.
Theophylline structure
Theophylline structure
Product Name:Theophylline
CAS No:58-55-9
MF:C7H8N4O2
MW:180.16402053833
MDL:MFCD00079619
CID:33701
PubChem ID:2153
Update Time:2025-10-18

Theophylline Chemical and Physical Properties

Names and Identifiers

    • Theophylline
    • 1,3-Dimethyl-3,7-dihydro-1H-purine-2,6-dione
    • 1,3-dimethyl-xanthin
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-
    • 3,7-dihydro-1,3-dimethyl-1h-purine-6-dione
    • 3h)-dione,1,3-dimethyl-purine-6(1h
    • 6-dione,3,7-dihydro-1,3-dimethyl-1H-Purine-2
    • accurbron
    • Acet-theocin
    • Theophylline Anhydrous
    • Theophylline solution
    • THEOPHYLLINE(AS) PrintBack
    • THEOPHYLLINE(P) PrintBack
    • [13C]-Theophyllin
    • [14C]-Theophyllin
    • [3H]-Theophyllin
    • 1,3-DiMethyl-2,6-dihyroxypurine
    • 1,3-dimethylxanthine
    • 3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
    • accurb
    • asmax
    • austyn
    • duraphy
    • Elixex
    • Nuelin
    • Slo-PhyllinTM
    • Theo-24
    • unidur
    • Unifyl
    • X 115
    • 2,6-Dihydroxy-1,3-dimethylpurine
    • 1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurine
    • Elixophyllin
    • Theophyllin
    • Theolair
    • Theocin
    • Respbid
    • Theo-dur
    • Elixophylline
    • Pseudotheophylline
    • Lanophyllin
    • Theovent
    • Uniphyl
    • Slo-phyllin
    • Teofyllamin
    • Parkophyllin
    • Bronkodyl
    • Xantivent
    • Theocontin
    • Uniphyllin
    • Optiphyllin
    • Maphylline
    • Liquophylline
    • Doraphyllin
    • Armophylline
    • Theacitin
    • Synophylate
    • Medaphyllin
    • Theofol
    • Theobid
    • Teolair
    • Solosin
    • Aerolate
    • Theolix
    • Theograd
    • Elixicon
    • Slo-bid
    • Aerolate III
    • S
    • Anhydrous theophylline
    • MLS002152943
    • 8002-89-9
    • MLS004491910
    • MLS002153487
    • 5897-66-5
    • 5967-84-0
    • MLS000069390
    • 85531-28-8
    • SMR000058537
    • 1,3-dimethyl-7H-purine-2,6-dione
    • MLSMR
    • 58-55-9
    • Absolute theophylline
    • THEOPHYLLINE 0.4% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • component of Quibron (Salt/Mix)
    • Theo-24;1,3-Dimethyl-3,7-dihydro-1H-purine-2,6-dione ;1,3-Dimethylxanthine;1,3-dimethyl-xanthin
    • Physpa
    • Bronkotabs
    • BSPBio_000945
    • STK397040
    • Pharmakon1600-01500568
    • NCGC00022112-10
    • BRD-K97799481-001-16-0
    • Theopek
    • Theostat 80
    • Quibron-t (TN)
    • PDSP1_001018
    • SCHEMBL8312163
    • THEOPHYLLINE 0.08% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • BCP30664
    • Spophyllin retard
    • Theochron
    • component of Primatene tablets (Salt/Mix)
    • Theophylline Anhydrous,(S)
    • CS-4158
    • AB00052106-23
    • F2173-0145
    • BPBio1_001041
    • Physpan
    • 4eoh
    • NCGC00018117-05
    • Theophylline, Pharmaceutical Secondary Standard; Certified Reference Material
    • 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione monohydrate
    • Euphylong
    • component of Dicurin Procaine
    • Xanthine, 1,3-dimethyl-
    • InChI=1/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9
    • Theophylline, British Pharmacopoeia (BP) Reference Standard
    • Prestwick1_000820
    • NCGC00018117-11
    • Bronchodid Duracap
    • Theophyl-SR
    • CHEBI:28177
    • AB00052106-22
    • Cetraphylline
    • C7H8N4O2
    • 1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • LaBID
    • Quibron T/SR
    • BRD-K97799481-002-03-6
    • CHEMBL190
    • AB00052106_24
    • Theophylline, European Pharmacopoeia (EP) Reference Standard
    • NCGC00254040-01
    • Teofilina
    • Choledyl SA
    • LASMA
    • NCGC00022112-12
    • D00371
    • GS 2591A
    • Somophyllin-CRT
    • Teosona
    • Theophylline, anhydrous
    • NCGC00022112-03
    • KBio2_004086
    • Theoclear-80
    • DTXCID001336
    • AC-20328
    • Theodur
    • NCGC00018117-23
    • THEOPHYLLINE ANHYDROUS [HSDB]
    • Theo-24 (TN)
    • THEOPHYLLINE [USP-RS]
    • NS00010258
    • BRD-K97799481-001-12-9
    • THEOPHYLLINE 0.16% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • 8-(2-Furyl)theophylline
    • DivK1c_000203
    • Theolair (TN)
    • CCG-20301
    • Anhydrous, Theophylline
    • Elixomin
    • NINDS_000203
    • THEOPHYLLINE,ANHYDROUS [VANDF]
    • GTPL413
    • Aerolate SR
    • NCGC00022112-08
    • Theophylline;1,3-Dimethylxanthine; 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione
    • Diffumal
    • KBio1_000203
    • MLS006011970
    • HY-B0809
    • NCGC00022112-07
    • SMR003435989
    • DIMENHYDRINATE IMPURITY A
    • Theophylline, 1mg/ml in Methanol
    • Theoclear LA
    • L000595
    • component of Primatene (Salt/Mix)
    • DIPROPHYLLINE IMPURITY B (EP IMPURITY)
    • AKOS005434016
    • THEOPHYLLINE 0.04% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • Doxophylline metabolite m3
    • 1,3-dimethyl-3,9-dihydro-1H-purine-2,6-dione
    • Tox21_300028
    • AB00052106_25
    • NCGC00018117-06
    • DB-053224
    • CAFFEINE IMPURITY A (EP IMPURITY)
    • Theodur G (TN)
    • BSPBio_000719
    • Theophylline (USP)
    • 1,3-Dimethylxanthine;Theo-24
    • HMS2092M05
    • Theophylline,anhydrous
    • BCBcMAP01_000071
    • KBioGR_000785
    • HMS1921E03
    • SPECTRUM1500568
    • component of Slo-phyllin GG (Salt/Mix)
    • NCGC00018117-18
    • NCGC00022112-05
    • HMS3369N14
    • Theophyl-225
    • Aerobin
    • 50857-74-4
    • THEOPHYLLINE IN DEXTROSE 5% IN PLASTIC CONTAINER
    • NCGC00018117-09
    • NCGC00018117-07
    • NCGC00018117-14
    • HSDB 3399
    • SR-01000075195-3
    • A3133D49-AAB6-49A1-B60B-B5198F327D3F
    • IDI1_000203
    • Pulmidur
    • C07130
    • Pro-vent
    • NCGC00018117-13
    • Spectrum2_000842
    • Lopac0_000014
    • CAFFEINE MONOHYDRATE IMPURITY A (EP IMPURITY)
    • 58-55-9 (ANHYDROUS)
    • Pentoxifylline EP Impurity F
    • EN300-21503
    • NCGC00018117-37
    • Somophyllin-t
    • Duraphyl
    • Theal tabl.
    • BRD-K97799481-205-02-7
    • NCGC00022112-11
    • Dimethylxanthine
    • Spectrum_001038
    • Elixophyllin SR
    • NCGC00018117-03
    • BIDD:GT0151
    • THEOPHYLLINE (II)
    • 1,3-dimethyl-1H-purine-2,6(3H,9H)-dione
    • NCGC00018117-16
    • UPCMLD-DP123:001
    • component of Theo-Organidin
    • 1H-Purine-2, 3,7-dihydro-1,3-dimethyl-
    • BSPBio_002363
    • Theophyline
    • PENTOXIFYLLINE IMPURITY C (EP IMPURITY)
    • NSC2066
    • Theophylline 1.0 mg/ml in Methanol
    • Theophylline, anhydrous, >=99%, powder
    • 8061-56-1
    • BIDD:ER0557
    • NSC 757346
    • Prestwick0_000820
    • Uni-Dur
    • NCGC00022112-04
    • Theophylline form II
    • Theophylline [USP]
    • THEOCLEAR L.A.-260
    • Constant-T
    • Talotren
    • Theal tablets
    • Somophyllin-DF
    • BRD-K97799481-230-01-7
    • Theobid Duracap
    • component of Hecadrol (Salt/Mix)
    • 0I55128JYK
    • NSC-757346
    • Unicontin CR
    • THEOPHYLLINE (USP-RS)
    • Theophylline, >=99.0% (HPLC)
    • Telbans
    • SPBio_002640
    • WLN: T56 BM DN FNVNVJ F1 H1
    • aminophylline
    • NCGC00018117-08
    • CCRIS 4729
    • component of Theo-Organidin (Salt/Mix)
    • KBioSS_001518
    • Uniphyl (TN)
    • SR-01000075195-1
    • PENTOXIFYLLINE IMPURITY C [EP IMPURITY]
    • Xanthine,3-dimethyl-
    • NCGC00018117-20
    • Prestwick3_000873
    • Hylate
    • BDBM82053
    • component of Bronkotabs (Salt/Mix)
    • NCGC00018117-15
    • Etheophyl
    • Mudrane
    • component of Dicurin Procaine (Salt/Mix)
    • PDSP2_001002
    • NCGC00018117-02
    • SCHEMBL4915
    • Theophyl
    • UNII-C137DTR5RG
    • DTXSID5021336
    • Synophylate-L.A. Cenules
    • Theodel
    • Theo-11
    • BDBM10847
    • Theobid Jr.
    • BRD-K97799481-205-01-9
    • Teonova
    • Elixophyllin(e)
    • BPBio1_000791
    • UPCMLD-DP123
    • Tox21_202375
    • KBio2_001518
    • Nuelin SA
    • SBI-0050003.P004
    • Liquoplylline
    • Spectrum3_000672
    • SPBio_000823
    • T-Phyl
    • Theona P
    • component of Theo-organdin (Salt/Mix)
    • Purine,6(1H,3H)-dione, 1,3-dimethyl-
    • SR-01000075195-5
    • Aescin-IIA
    • component of Primatene
    • NSC757346
    • SY066799
    • Quibron-T/SR
    • EC 200-385-7
    • THEOPHYLLINE (IARC)
    • Elixophyllin (TN)
    • Theophylline melting point standard
    • Theodur G
    • PDSP1_001234
    • Theoclear L.A.-130
    • Uniphyllin continus
    • Egifilin
    • NCGC00259924-01
    • KBio2_006654
    • Z203045518
    • Theo-Dur-Sprinkle
    • AI3-50216
    • Theo-Organidin
    • SDCCGSBI-0050003.P005
    • Theophylline 100 microg/mL in Acetonitrile
    • THEOPHYLLINE (USP MONOGRAPH)
    • THEOPHYLLINE AND DEXTROSE 5% IN PLASTIC CONTAINER
    • NCGC00022112-09
    • HMS3259O06
    • NCGC00018117-17
    • SMP1_000291
    • choline theophyllinate
    • NCGC00018117-12
    • Teofilina [Polish]
    • DB00277
    • HMS2089A06
    • Teocen 200
    • Purine-2,6(1H,3H)-dione, 1,3-dimethyl-
    • THEOPHYLLINE 0.32% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • 2a3a
    • Theoclear-200
    • guaifylline
    • THEOPHYLLINE 0.2% AND DEXTROSE 5% IN PLASTIC CONTAINER
    • PDSP2_001218
    • THEOPHYLLINE [MI]
    • Q-201819
    • Prestwick0_000873
    • Theoclear 80
    • NC00542
    • UNII-0I55128JYK
    • component of Mudrane GG elixir (Salt/Mix)
    • component of Quibron-T/SR (Salt/Mix)
    • 1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
    • Spectrum5_001232
    • 1,3-dimethyl-1,3,7-trihydropurine-2,6-dione
    • HB2849
    • MERSALYL-THEOPHYLLINE COMPONENT THEOPHYLLINE
    • Opera_ID_76
    • Theophylline (JP18)
    • AB00052106-20
    • component of Tedral (Salt/Mix)
    • T0179
    • HMS500K05
    • STR01537
    • Aquaphyllin
    • THEOPHYLLINE COMPONENT OF DICURIN PROCAINE
    • theophylline solu-tion
    • NCGC00018117-04
    • NCI60_001736
    • KBio3_001583
    • Theospan
    • EINECS 200-385-7
    • 1246816-25-0
    • NSC-2066
    • THEOPHYLLINE MONOHYDRATE (EP MONOGRAPH)
    • Prestwick2_000873
    • Euphylline
    • Tox21_110827_1
    • THEOCLEAR-100
    • Theophylline-SR
    • THEOPHYLLINE (EP IMPURITY)
    • Purine-2,3H)-dione, 1,3-dimethyl-
    • DIMENHYDRINATE IMPURITY A (EP IMPURITY)
    • Quibron-T
    • 75448-53-2
    • HMS2233E16
    • Spectrum4_000353
    • DICURIN PROCAINE COMPONENT THEOPHYLLINE
    • 1H-Purine-2,6-dione, 3,9-dihydro-1,3-dimethyl-
    • SR-01000075195
    • D85002
    • NCGC00018117-01
    • Theolair-SR
    • Theotard
    • Tox21_110827
    • NCGC00018117-10
    • ALBB-036665
    • Bronkodyl SR
    • AB00052106
    • AEROLATE JR
    • Prestwick1_000873
    • Prestwick3_000820
    • BRD-K97799481-001-02-0
    • Theolixir
    • SPBio_002866
    • Theophylline melting point standard, United States Pharmacopeia (USP) Reference Standard
    • 1,3-Dimethyl-3,7-dihydro-1H-purine-2,6-dione #
    • Theophylline, certified reference material, United States Pharmacopeia (USP) Reference Standard
    • MFCD00079619
    • Sustaire
    • SDCCGMLS-0066620.P001
    • DIMENHYDRINATE IMPURITY A [EP IMPURITY]
    • AKOS000120961
    • Theophylline melting point standard, Pharmaceutical Secondary Standard; Certified Reference Material
    • Prestwick2_000820
    • Q407308
    • NCGC00018117-19
    • component of Theolair plus (Salt/Mix)
    • Theophylline (1,3-dimethylxanthine)
    • Theoclair-SR
    • THEOPHYLLINE [WHO-DD]
    • AB00052106_26
    • component of Quibron Plus (Salt/Mix)
    • CAS-58-55-9
    • Theokin
    • NSC 2066
    • 200-385-7
    • Theophylline (Standard)
    • HY-B0809R
    • MDL: MFCD00079619
    • Inchi: 1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
    • InChI Key: ZFXYFBGIUFBOJW-UHFFFAOYSA-N
    • SMILES: CN1C(=O)N(C)C(=O)C2=C1N=CN2

Computed Properties

  • Exact Mass: 180.06500
  • Monoisotopic Mass: 180.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0
  • Topological Polar Surface Area: 69.3
  • Molecular Weight: 180.16

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3640 (rough estimate)
  • Melting Point: 273°C(lit.)
  • Boiling Point: 390.1°C at 760 mmHg
  • Flash Point: 11 °C
  • Refractive Index: 1.6700 (estimate)
  • Solubility: 0.1 M HCl: soluble
  • Water Partition Coefficient: 8.3G/L(20ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 72.68000
  • LogP: -1.03970
  • Odor: Odorless
  • Sensitiveness: Sensitive to air
  • Solubility: 1g of product is dissolved in 120ml of water, 80ml of ethanol, about 110ml of chloroform, hot water, alkali hydroxide solution, ammonia water, dilute hydrochloric acid and dilute nitric acid, slightly soluble in ether.
  • Merck: 9285
  • pka: 8.77(at 25℃)
  • Vapor Pressure: 5.12X10-9 mm Hg at 25 °C (est)

Theophylline Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:1
  • Hazard Category Code: R22: harmful if swallowed.
  • Safety Instruction: S7-S16-S36/37-S45
  • FLUKA BRAND F CODES:10-23
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:XH3850000
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R22
  • Packing Group:III
  • Hazard Level:6.1(b)

Theophylline Customs Data

  • HS CODE:2939590000
  • Customs Data:

    China Customs Code:

    2939590000

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:58-55-9)Theophylline
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(CAS:58-55-9)Theophylline
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(CAS:58-55-9)Theophylline
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(CAS:58-55-9)Theophylline
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Theophylline Spectrogram

1H NMR Varian Water
1H NMR
13C NMR NEVA DMSO-d6
13C NMR
GC-MS
GC-MS

Theophylline Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:58-55-9)Theophylline
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(CAS:58-55-9)Theophylline
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